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Cat. No.: B1209793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Blasticidin S is a potent peptidyl nucleoside antibiotic that inhibits protein synthesis in both

prokaryotic and eukaryotic cells.[1][2][3] Its mechanism of action involves binding to the

ribosomal P-site, which in turn slows down and prevents peptide bond formation.[2] Resistance

to Blasticidin S is conferred by the blasticidin S resistance (bsr) gene, originally isolated from

Bacillus cereus.[2][4] The bsr gene encodes a deaminase that converts Blasticidin S to a non-

toxic deaminohydroxy derivative, allowing for the selection of cells that have been successfully

transfected with a plasmid carrying the bsr gene.[1][5]

Note on Demethylblasticidin S: Demethylblasticidin S is a precursor in the biosynthesis of

Blasticidin S. While chemically related, commercially available selection reagents and

established protocols utilize Blasticidin S hydrochloride. The information herein pertains to the

use of Blasticidin S for selection of cells expressing the bsr gene.

Data Summary
The effective concentration of Blasticidin S for selection varies depending on the cell type. It is

crucial to determine the optimal concentration for each cell line empirically by performing a kill

curve.
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Organism/Cell Type Selection Agent

Recommended

Concentration

Range

Reference

Mammalian Cells Blasticidin S HCl 2 - 20 µg/mL [6]

Escherichia coli Blasticidin S HCl 50 - 100 µg/mL [6][7]

Yeast Blasticidin S HCl 25 - 300 µg/mL [5]

Mechanism of Action and Resistance
The following diagram illustrates the mechanism of Blasticidin S action and the resistance

conferred by the bsr gene product.
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Mechanism of Blasticidin S Action and bsr Resistance
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Caption: Blasticidin S inhibits protein synthesis, leading to cell death. The bsr gene product,

Blasticidin S Deaminase, inactivates Blasticidin S, enabling cell survival.

Experimental Protocols
Preparation of Blasticidin S Stock Solution

Reconstitution: Prepare a 10 mg/mL stock solution of Blasticidin S HCl by dissolving it in

sterile, nuclease-free water.
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Sterilization: Filter-sterilize the stock solution through a 0.22 µm filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles. Store the aliquots at -20°C for up to 8 weeks or at 4°C for up to

2 weeks.[6]

Determination of Optimal Blasticidin S Concentration
(Kill Curve) for Mammalian Cells
It is essential to determine the minimum concentration of Blasticidin S that effectively kills non-

transfected cells for each specific cell line.
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Kill Curve Experimental Workflow

Start

Seed parental cells in a multi-well plate (e.g., 24-well) at ~25% confluency.

Incubate overnight to allow for cell adherence.

Replace media with fresh media containing a range of Blasticidin S concentrations (e.g., 0, 2, 4, 6, 8, 10 µg/mL).

Incubate and monitor cells daily for signs of cytotoxicity.

Replenish selective media every 3-4 days. After 5-7 days, determine the lowest concentration that results in 100% cell death.

Repeat

Optimal concentration for selection is identified.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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